Cas no 1422344-41-9 (3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole)

• Product Name: 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole
• CAS No: 1422344-41-9
• MF: C₁₀H₉BrN₂O₂S
• MW: 301.159660100937
• MDL: MFCD21362360
• CID: 4597945
• Update Time: 2025-05-27

3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole
• 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole(WX637238)
• 1H-Pyrazole, 3-bromo-1-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD21362360
• Inchi： 1S/C10H9BrN2O2S/c1-8-2-4-9(5-3-8)16(14,15)13-7-6-10(11)12-13/h2-7H,1H3
• InChI Key： YCPRATGWCKDEOK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C=CC(Br)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole

Comprehensive Overview of 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole (CAS No. 1422344-41-9)

3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole (CAS No. 1422344-41-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonylated pyrazole derivative is widely recognized for its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of both bromine and toluene-4-sulfonyl groups enhances its reactivity, enabling diverse applications in medicinal chemistry and material science.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole because of its potential to modulate biological pathways. For instance, its sulfonyl group contributes to improved solubility and binding affinity, making it a candidate for drug discovery projects targeting inflammatory diseases and cancer.

The compound's CAS number 1422344-41-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Users often inquire about its synthetic routes, spectroscopic data, and safety profiles, highlighting the need for detailed technical documentation. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) has made it a staple in organometallic catalysis studies.

From an environmental perspective, 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole aligns with the growing trend toward green chemistry. Its efficient synthesis minimizes waste, addressing concerns about sustainable manufacturing. Laboratories are also exploring its use in biodegradable materials, further expanding its applications beyond traditional domains.

In summary, 3-Bromo-1-(Toluene-4-Sulfonyl)-1H-Pyrazole (CAS No. 1422344-41-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility ensures continued interest across multiple disciplines, from drug development to advanced material engineering.